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Compound of Interest

Compound Name: Ethyl Violet

Cat. No.: B147770

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl Violet is a cationic triarylmethane dye used in histology and microbiology as a stain.[1] It
is particularly noted for its application in complex staining solutions for the demonstration of
elastic fibers.[1] This document provides detailed protocols for the preparation of Ethyl Violet
solutions for various microscopy applications, including its use in specialized stains like Miller's
and Humberstone's for elastic fibers, as well as a general-purpose staining solution.

Chemical and Physical Properties

A summary of the key properties of Ethyl Violet is presented in Table 1. This information is
crucial for the correct preparation, handling, and storage of the staining solution.

Table 1: Properties of Ethyl Violet
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Property Value Reference

Ethyl Violet, Basic Violet 4,
Common Names [2][3]
Ethyl Purple 6B

C.I. Number 42600 [1]
Molecular Formula C31H42NsCl [41[5]
Molecular Weight 492.14 g/mol [6]
Appearance Dark green to greenish powder  [5][7]
Solubility in Water Slightly soluble [4]
Solubility in Ethanol Soluble [4]
Absorption Maximum (Amax) 596 nm [1]

Below 25°C in a dry, well-
Storage Temperature _ [4]
ventilated place

Applications in Microscopy

Ethyl Violet is utilized in several staining techniques in microscopy:

o Elastic Fiber Staining: It is a key component in stains such as Miller's and Humberstone's,
which are used for the visualization of elastic fibers in tissue sections.[2][8]

e General Histological Staining: As a basic dye, it can be used for staining acidic tissue
components, such as nuclei.

« Microbiology: It can be used as a primary stain in bacteriological preparations.[4]

Experimental Protocols
Preparation of a General-Purpose 0.5% Alcoholic Ethyl
Violet Solution

This protocol describes the preparation of a simple alcoholic solution of Ethyl Violet suitable
for general histological staining.
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Materials:

Ethyl Violet powder (C.l. 42600)

95% Ethanol

Distilled water

Volumetric flasks

Magnetic stirrer and stir bar

Filter paper

Procedure:

Weighing: Accurately weigh 0.5 g of Ethyl Violet powder.

¢ Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 70 mL of
95% ethanol.

¢ Mixing: Place the flask on a magnetic stirrer and stir until the dye is completely dissolved.
e Volume Adjustment: Once dissolved, add 95% ethanol to bring the final volume to 100 mL.
o Filtration: Filter the solution using filter paper to remove any undissolved particles.

o Storage: Store the solution in a tightly sealed, light-protected bottle at room temperature. The
shelf life is indefinite if stored properly.[9]

Preparation of Miller's Elastic Stain

This is a complex stain used for the specific demonstration of elastic fibers.[8][10]
Materials:
e Victoria blue 4R: 1.0 g

e New fuchsin: 1.0 g
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o Crystal violet: 1.0 g (Note: Some formulations may use Ethyl Violet interchangeably or in
addition)

e Resorcin:4.0g

e Dextrin: 1.0g

e Fresh 30% aqueous ferric chloride: 50.0 mL
« Distilled water: 200 mL

e 95% Ethanol: 200 mL

Concentrated Hydrochloric acid: 2.0 mL

Procedure:

In a large flask, dissolve the Victoria blue 4R, new fuchsin, and crystal violet in 200 mL of hot
distilled water.[10]

e Add the resorcin and dextrin, followed by the fresh 30% aqueous ferric chloride.[10]
» Boil the mixture for 5 minutes. A precipitate will form.[10]

e Filter the hot solution through filter paper.[10]

o Transfer the filter paper containing the precipitate back into the original flask.[10]

e Add 200 mL of 95% ethanol and boil gently for 15-20 minutes to redissolve the precipitate.
[10]

« Filter the solution and adjust the final volume to 200 mL with 95% ethanol.[10]
e Add 2.0 mL of concentrated hydrochloric acid and mix well.[3]

e The solution is very stable and can be stored for many years.[3][8]

Staining Protocol for Elastic Fibers using Miller's Stain
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Procedure:

o Deparaffinize and rehydrate tissue sections to distilled water.

e Optional: Perform a Mallory bleach with 0.25% potassium permanganate for 5-10 minutes,
rinse, and decolorize with 1% oxalic acid for 1 minute.[8][10]

e Rinse in 95% alcohol.[10]

 Stain in Miller's elastic stain for 1.5 to 3 hours.[10] For overnight staining, the solution can be
diluted with an equal volume of 95% alcohol.[10]

e Wash in 95% alcohol to remove excess stain.[8]

» Rinse in distilled water.

o Counterstain as desired (e.g., with Van Gieson's stain).

o Dehydrate through graded alcohols, clear in xylene, and mount.

Table 2: Staining Times and Expected Results

Staining Target o ] Expected
Staining Time Reference
Protocol Structure Result

General-Purpose

0.5% Alcoholic Nuclei, Bacteria 1-5 minutes Deep violet [11][12]
Ethyl Violet
Miller's Elastic o

) Elastic fibers 1.5 - 3 hours Black [10]
Stain
Humberstone's o ]

) Elastic fibers Overnight Blue-black [2]
Stain

Visualizations
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Workflow for Preparation of General-Purpose Ethyl
Violet Solution

Solution Preparation

Weigh Ethyl Violet Powder

Y

Dissolve in 95% Ethanol
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Y

Stir until Dissolved | Adjust Volume

Filter Solution | Store in a Labeled, Light-Protected Bottle

Click to download full resolution via product page

Caption: Workflow for preparing a general-purpose Ethyl Violet solution.

General Histological Staining Workflow

Staining Protocol
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i

Rinse to Remove Excess Stain

:

Counterstain (Optional)

:

Dehydrate

y

Clear in Xylene

:

Mount Coverslip
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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